3-(ethoxymethyl)-4-iodo-1-(2,2,2-trifluoroethyl)-1H-pyrazole

• IUPAC Name: 3-(ethoxymethyl)-4-iodo-1-(2,2,2-trifluoroethyl)pyrazole
• InChI: InChI=1S/C8H10F3IN2O/c1-2-15-4-7-6(12)3-14(13-7)5-8(9,10)11/h3H,2,4-5H2,1H3
• InChI Key: YDOANHLFCAIZGV-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1=NN(C=C1I)CC(F)(F)F
• Molecular Formula: C8H10F3IN2O
• Molecular Weight: 334.08 g/mol

Description

The compound “3-(ethoxymethyl)-4-iodo-1-(2,2,2-trifluoroethyl)-1H-pyrazole” is a complex organic molecule. It contains an ethoxymethyl group, an iodo group, and a trifluoroethyl group attached to a pyrazole ring. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing two nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without specific data or a detailed study on this compound, it’s challenging to provide an accurate molecular structure analysis.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The trifluoroethyl group is known to be quite electronegative, which could make the compound reactive. Additionally, the iodine atom might make the compound susceptible to nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence its properties like solubility, melting point, boiling point, etc.

Mechanism of Action

The mechanism of action would depend on the application of this compound. For instance, if it’s used in medicinal chemistry, the mechanism of action would involve its interaction with biological targets. Unfortunately, without specific context or studies, it’s difficult to predict the exact mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and toxicity. Handling guidelines for similar compounds often recommend avoiding contact with skin and eyes, and not inhaling or ingesting the compound.

Future Directions

The future research directions for this compound could involve exploring its potential applications in various fields such as medicinal chemistry, materials science, or as a building block in organic synthesis.